3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C20H24N2O7/c1-5-27-17-10-13(11-18(28-6-2)19(17)29-7-3)20(23)21-15-9-8-14(22(24)25)12-16(15)26-4/h8-12H,5-7H2,1-4H3,(H,21,23)
• InChI Key: QBCGOYRUUSUVQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C20H24N2O7
• Molecular Weight: 404.4 g/mol

Description

3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide, also known as TNB, is a synthetic compound that has been extensively studied for its various scientific applications. TNB is a benzamide derivative that is widely used in the field of biochemistry and pharmacology due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide involves the covalent binding of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide to the amino acid residues of proteins, mainly cysteine and histidine. The binding of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide induces a conformational change in the protein, which results in a change in the fluorescence properties of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide. The change in fluorescence properties can be used to monitor the protein-ligand interactions.
Biochemical and Physiological Effects:
3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide has been shown to have no significant biochemical or physiological effects in vitro or in vivo. It is a non-toxic and non-carcinogenic compound that has been extensively used in various scientific applications.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide in lab experiments include its high sensitivity and selectivity for protein-ligand interactions, its non-toxic and non-carcinogenic nature, and its stability in various buffer solutions. The limitations of using 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide in lab experiments include its limited solubility in water, its sensitivity to pH changes, and its potential for non-specific binding to other amino acid residues.

Future Directions

There are several future directions for the use of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide in scientific research. One potential application is the development of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide-based biosensors for the detection of protein-ligand interactions in real-time. Another potential application is the use of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide in the development of new drugs that target specific proteins. Additionally, 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide can be used in the study of protein-protein interactions and the development of new therapeutic strategies. Overall, 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide has the potential to be a valuable tool for the study of protein-ligand interactions and the development of new drugs and therapeutic strategies.

Scientific Research Applications

3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide has been extensively studied for its various scientific applications. It is widely used as a fluorescent probe for the detection of protein-ligand interactions. 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide binds to proteins through covalent bonding with the amino acid residues, mainly cysteine and histidine. The binding of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide to proteins induces a conformational change, which results in a change in the fluorescence properties of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide. This property of 3,4,5-triethoxy-N-(2-methoxy-4-nitrophenyl)benzamide makes it a valuable tool for studying protein-ligand interactions.